Cas no 2680890-80-4 (5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid)

• Product Name: 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid
• CAS No: 2680890-80-4
• MF: C₁₃H₁₅F₃N₂O₆S
• MW: 384.328212976456
• CID: 5625707
• PubChem ID: 165929139
• Update Time: 2025-10-05

5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680890-80-4
• EN300-28302164
• 5-(dimethylsulfamoyl)-2-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]benzoic acid
• 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid

• Inchi： 1S/C13H15F3N2O6S/c1-17(2)25(23,24)8-3-4-10(9(7-8)11(20)21)18(5-6-19)12(22)13(14,15)16/h3-4,7,19H,5-6H2,1-2H3,(H,20,21)
• InChI Key： OHTTYISPALNPSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)N(C(C(F)(F)F)=O)CCO)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 384.06029186g/mol
• Monoisotopic Mass: 384.06029186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124Ų

Additional information on 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid

Comprehensive Overview of 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid (CAS No. 2680890-80-4)

5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid (CAS No. 2680890-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activity and utility in drug development. The presence of a trifluoromethyl group and a hydroxyethyl moiety in its structure enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid is C₁₃H₁₅F₃N₂O₅S, with a molecular weight of approximately 356.33 g/mol. Its benzoic acid backbone is functionalized with a dimethylsulfamoyl group, which contributes to its stability and bioactivity. Researchers are particularly interested in this compound due to its potential as a pharmacophore in the design of novel therapeutic agents, especially in the fields of anti-inflammatory and antimicrobial drug development.

One of the most frequently searched questions about 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid relates to its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the acylation of benzoic acid derivatives, followed by the introduction of the trifluoromethyl and hydroxyethyl groups. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization, which are critical for its application in research and development.

In recent years, the demand for fluorinated organic compounds like 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid has surged, driven by their increasing use in medicinal chemistry and agrochemicals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making them a hotspot in drug discovery. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such high-value chemicals.

The applications of 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid extend beyond pharmaceuticals. It is also being explored in material science for the development of advanced polymers and coatings. The compound's ability to form stable hydrogen bonds and its thermal stability make it a promising candidate for creating high-performance materials. Additionally, its solubility in organic solvents facilitates its incorporation into various formulations, broadening its utility across industries.

For researchers and manufacturers, understanding the safety profile of 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid is paramount. While it is not classified as a hazardous substance, proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to minimize exposure. Regulatory compliance and adherence to Good Laboratory Practices (GLP) are essential when working with this compound to ensure both safety and data integrity.

The market for 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid is expected to grow steadily, fueled by advancements in drug discovery and specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its versatility and potential for innovation position it as a key player in the future of fine chemicals and life sciences.

In conclusion, 5-(dimethylsulfamoyl)-2-2,2,2-trifluoro-N-(2-hydroxyethyl)acetamidobenzoic acid (CAS No. 2680890-80-4) represents a fascinating area of study with broad implications for multiple industries. Its unique chemical properties, coupled with its diverse applications, make it a compound of significant interest to researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.